Cas no 1031139-74-8 (1-Phthalazineacetamide, N-[2-(2-chlorophenyl)-2-(1-pyrrolidinyl)ethyl]-3,4-dihydro-4-oxo-)

• Product Name: 1-Phthalazineacetamide, N-[2-(2-chlorophenyl)-2-(1-pyrrolidinyl)ethyl]-3,4-dihydro-4-oxo-
• CAS No: 1031139-74-8
• MF: C₂₂H₂₃ClN₄O₂
• MW: 410.896623849869
• CID: 6120119
• PubChem ID: 42888548
• Update Time: 2025-05-19

1-Phthalazineacetamide, N-[2-(2-chlorophenyl)-2-(1-pyrrolidinyl)ethyl]-3,4-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Phthalazineacetamide, N-[2-(2-chlorophenyl)-2-(1-pyrrolidinyl)ethyl]-3,4-dihydro-4-oxo-
• AKOS034078932
• BDBM50445832
• N-[2-(2-chlorophenyl)-2-(pyrrolidin-1-yl)ethyl]-2-(4-oxo-3,4-dihydrophthalazin-1-yl)acetamide
• Z29141791
• CHEMBL3105428
• EN300-26867835
• 1031139-74-8

• Inchi： 1S/C22H23ClN4O2/c23-18-10-4-3-9-17(18)20(27-11-5-6-12-27)14-24-21(28)13-19-15-7-1-2-8-16(15)22(29)26-25-19/h1-4,7-10,20H,5-6,11-14H2,(H,24,28)(H,26,29)
• InChI Key： JOZUWPIWSNXBEX-UHFFFAOYSA-N
• SMILES： C1(CC(NCC(C2=CC=CC=C2Cl)N2CCCC2)=O)C2=C(C=CC=C2)C(=O)NN=1

Computed Properties

• Exact Mass: 410.1509537g/mol
• Monoisotopic Mass: 410.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 11.90±0.40(Predicted)

Additional information on 1-Phthalazineacetamide, N-[2-(2-chlorophenyl)-2-(1-pyrrolidinyl)ethyl]-3,4-dihydro-4-oxo-

1-Phthalazineacetamide, N-[2-(2-chlorophenyl)-2-(1-pyrrolidinyl)ethyl]-3,4-dihydro-4-oxo

The compound 1-Phthalazineacetamide, N-[2-(2-chlorophenyl)-2-(1-pyrrolidinyl)ethyl]-3,4-dihydro-4-oxo (CAS No. 1031139-74-8) is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a phthalazine ring system, which is a bicyclic aromatic structure with two nitrogen atoms. The phthalazine moiety is connected to an acetamide group, which further links to a substituted ethyl chain. This chain contains a pyrrolidine ring and a chlorophenyl group, contributing to the compound's complexity and bioactivity. The presence of these functional groups enhances the molecule's ability to interact with biological targets, such as enzymes or receptors, making it a potential candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have explored various methodologies to optimize the synthesis process, ensuring scalability and cost-effectiveness. These methods often involve multi-step reactions, including coupling reactions and cyclization processes, to assemble the complex structure of the molecule. The development of robust synthetic routes has been instrumental in facilitating further studies on its biological properties.

Biological evaluations of 1-Phthalazineacetamide, N-[2-(2-chlorophenyl)-2-(1-pyrrolidinyl)ethyl]-3,4-dihydro-4-oxo have revealed its potential as a modulator of key cellular pathways. For instance, studies have demonstrated its ability to inhibit certain kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents.

In addition to its enzymatic inhibitory activities, this compound has also shown promise in modulating cellular signaling pathways. Preclinical studies have indicated that it can influence the activity of transcription factors and other regulatory proteins, potentially offering new avenues for treating conditions characterized by dysregulated cellular signaling. The compound's ability to target multiple pathways simultaneously highlights its versatility as a potential drug candidate.

One of the most recent breakthroughs involving this compound is its application in targeted drug delivery systems. Researchers have explored the use of 1-Phthalazineacetamide as a component in nanomedicine formulations, where it serves as both a therapeutic agent and a targeting moiety. This dual functionality enhances the drug's efficacy while minimizing off-target effects, making it an attractive option for personalized medicine approaches.

The pharmacokinetic properties of CAS No. 1031139-74-8 have also been extensively studied. Research indicates that the compound exhibits favorable absorption and distribution profiles, which are critical for its systemic availability. However, further investigations are required to optimize its metabolic stability and bioavailability for clinical applications.

In conclusion, 1-Phthalazineacetamide, N-[2-(2-chlorophenyl)-2-(1-pyrrolidinyl)ethyl]-3,4-dihydro-4-oxo (CAS No. 1031139-74-8) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities and versatile applications, positions it as a valuable asset in the development of novel therapeutic agents. Continued research into its synthetic optimization and pharmacological properties will undoubtedly pave the way for its translation into clinical practice.